Cas no 247569-56-8 (2-Fluoro-5-(methylsulfonyl)benzoic Acid)

• Product Name: 2-Fluoro-5-(methylsulfonyl)benzoic Acid
• CAS No: 247569-56-8
• MF: C₈H₇FO₄S
• MW: 218.202184915543
• MDL: MFCD11179900
• CID: 1422766
• Update Time: 2025-06-14

2-Fluoro-5-(methylsulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-methylsulfonylbenzoic Acid
• 2-fluoro-5-(methylsulfonyl)benzoic acid
• 2-fluoro-5-methanesulfonyl-benzoic acid
• AG-B-91001
• T6494568
• CTK7I6819
• AC1Q4GH4
• EN300-51706
• 2-fluoro-5-methanesulfonylbenzoic acid
• SureCN619999
• 2-Fluoro-5-(methanesulfonyl)benzoic acid
• 2-Fluoro-5-(methylsulfonyl)benzoic Acid

• MDL： MFCD11179900
• Inchi： 1S/C8H7FO4S/c1-14(12,13)5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： ACBAHAXPEQHVHO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C(=O)O)C=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

2-Fluoro-5-(methylsulfonyl)benzoic Acid Security Information

• Storage Condition：Sealed in dry,2-8°C(BD229203)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Fluoro-5-(methylsulfonyl)benzoic Acid

Comprehensive Overview of 2-Fluoro-5-(methylsulfonyl)benzoic Acid (CAS No. 247569-56-8)

2-Fluoro-5-(methylsulfonyl)benzoic Acid, identified by its CAS number 247569-56-8, is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This fluorinated benzoic acid derivative stands out due to its unique structural features, combining a fluoro substituent and a methylsulfonyl group, which enhance its reactivity and applicability in cross-coupling reactions and drug design. Researchers and industries prioritize this compound for its role in developing small-molecule inhibitors and bioconjugation techniques, aligning with current trends in precision medicine and green chemistry.

The growing demand for fluorinated compounds like 2-Fluoro-5-(methylsulfonyl)benzoic Acid reflects broader market trends, such as the surge in heterocyclic chemistry applications and sustainable synthesis methods. A frequent query in scientific forums revolves around its solubility profile—it exhibits moderate solubility in polar organic solvents like DMSO and methanol, making it ideal for high-throughput screening (HTS) assays. Additionally, its thermal stability (decomposing above 200°C) ensures compatibility with industrial-scale processes, addressing concerns about process safety and scalability in API manufacturing.

From an analytical perspective, 247569-56-8 is characterized by NMR spectroscopy (¹H/¹³C) and HPLC-UV for purity validation, with typical commercial grades exceeding 97%. Its crystallinity and melting point (≈150–155°C) are critical parameters for formulation scientists, particularly in co-crystal engineering—a hot topic in drug delivery optimization. Recent patents highlight its use in kinase inhibitor scaffolds, resonating with the oncology-focused R&D community. Environmental considerations are also addressed; its low bioaccumulation potential aligns with REACH compliance, a key concern for EU-based manufacturers.

Innovative applications of 2-Fluoro-5-(methylsulfonyl)benzoic Acid extend to PET tracer development, leveraging the 18F isotope for diagnostic imaging—a niche yet rapidly expanding field. This intersects with trending searches on theranostics and personalized oncology. Suppliers often emphasize its batch-to-batch consistency, a decisive factor for regulatory submissions under ICH Q7 guidelines. For synthetic chemists, its electron-withdrawing properties facilitate Pd-catalyzed couplings, a technique dominating literature on C–H functionalization.

To conclude, CAS 247569-56-8 exemplifies how targeted molecular modifications drive innovation across disciplines. Its versatility in medicinal chemistry, coupled with stringent quality control protocols, positions it as a staple in modern laboratories. As interest grows in fluorine-containing APIs and eco-friendly catalysis, this compound’s relevance will only intensify, offering actionable insights for stakeholders in life sciences and beyond.